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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Orange 6, an acid mordant dye, is primarily utilized for the dyeing of protein fibers
such as wool, silk, and nylon, as well as for leather and fur.[1][2] Its application in textile
printing, while less documented, offers the potential for vibrant and durable orange hues. This
document provides detailed application notes and extrapolated protocols for the use of
Mordant Orange 6 in direct, discharge, and resist printing on various textile substrates. It is
important to note that while extensive data on the dyeing properties of Mordant Orange 6 is
available, specific quantitative data and optimized protocols for its direct application in printing
are limited. Therefore, the following protocols are based on established principles of mordant
dye printing and may require further optimization for specific applications.

Chemical and Physical Properties of Mordant
Orange 6

A comprehensive understanding of the dye's properties is crucial for its effective application.
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Property Value Reference
C.l. Name Mordant Orange 6 [1]

C.I. Number 26520 [1]

CAS Number 3564-27-0 [1]
Molecular Formula C19H12N4aNaz206S [1112]
Molecular Weight 470.37 g/mol [1]
Appearance Red-orange powder [2]
Solubility in Water (80°C) 80 g/L [2]
Solubility in other solvents Slightly soluble in ethanol and [2]

acetone

) Reddish-purple, turns
Color in Concentrated H2SO4 _ o [2]
yellowish-orange upon dilution

Color in Concentrated HCI Purple, gradually fades [2]

Application in Textile Printing

Mordant Orange 6 can be applied to textiles through various printing techniques, including
direct, discharge, and resist printing. The choice of method depends on the desired aesthetic
effect and the nature of the textile substrate.

Direct Printing

In direct printing, the printing paste containing the dye and necessary auxiliaries is applied
directly to the fabric.

a) Fabric Preparation: The textile substrate should be thoroughly scoured to remove any
impurities, such as oils, waxes, and sizing agents, that could interfere with dye uptake. For silk,
a degumming process is necessary.[3]

b) Printing Paste Formulation: The following is a representative formulation. Optimization may
be required based on fabric type and desired color depth.
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Ingredient Quantity (g/kg) Purpose
Mordant Orange 6 20-50 Colorant
Hygroscopic agent, aids dye
Urea 50 - 100 Yo N picag Y
solubility
_ Hygroscopic agent, prevents
Glycerine 30-50 )
paste from drying
) Acid-releasing agent,
Ammonium Sulphate 10-20 o
promotes dye fixation
Thickener (e.g., Guar Gum, Provides viscosity for sharp
. _ 400 - 600 . o
Sodium Alginate) print definition
Water to make 1000g Solvent

c) Printing Process: Apply the printing paste to the prepared fabric using a screen, block, or
other printing method. Ensure even application for uniform color.

d) Drying: Dry the printed fabric thoroughly at a moderate temperature (e.g., 80-100°C) to
prevent bleeding of the print.

e) Steaming: Fix the dye to the fabric by steaming. The conditions will vary depending on the
fiber:

e Wool & Silk: Steam at 100-102°C for 30-60 minutes in saturated steam.[4]
e Nylon: Steam at 100-120°C for 10-20 minutes in an air-free environment.[5]

f) After-treatment: Wash the printed fabric to remove unfixed dye and thickener. A typical
washing process involves:

e Cold rinse.
e Wash with a non-ionic detergent (e.g., 1-2 g/L) at 40-50°C.

e Hot rinse.
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e Coldrinse.

e Dry.

Click to download full resolution via product page

Direct Printing Workflow for Mordant Orange 6

Discharge Printing

Discharge printing involves first dyeing the fabric with a dischargeable dye and then printing a

paste that destroys the ground color, leaving a white or colored pattern.

a) Ground Dyeing: Dye the fabric with a dischargeable acid dye to the desired ground shade.

Not all acid dyes are suitable for discharge printing; testing is essential.

b) Printing Paste Formulation (White Discharge):
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Ingredient Quantity (g/kg) Purpose
Decrolin / Formosul (Reducing )

100 - 200 Discharges the ground color
Agent)
Glycerine 20-30 Hygroscopic agent
Thickener (e.g., Indalca) 500 - 550 Provides viscosity
Water to make 1000g Solvent

Note: Use Formosul for silk and Decrolin for wool.[6]

c) Printing Paste Formulation (Color Discharge): To the white discharge paste, add a
discharge-resistant dye (e.g., certain vat or acid dyes) that will color the discharged area.
Mordant Orange 6 itself is not typically used as the illuminating color due to its susceptibility to
reducing agents.

d) Printing, Drying, and Steaming: Follow the same procedure as for direct printing. Steaming is
typically done at 100°C for 20-30 minutes.[6]

e) After-treatment: Wash the fabric thoroughly in cold running water to remove the discharging
agent and its byproducts, followed by a standard washing procedure.[6]

Ground Dyeing

Printing and Fixation After-treatment

Print Discharge Paste Dry Fabric }—» Steam (100°C) Thorough Cold Wash }

Click to download full resolution via product page

Discharge Printing Workflow
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Resist Printing

In resist printing, a paste that prevents dye fixation is printed onto the fabric before dyeing. This
technique is suitable for creating patterns with Mordant Orange 6 as the ground color.

a) Resist Paste Formulation: A variety of substances can be used to create a resist paste,
including waxes, starches, and gums. A simple cassava flour paste is a traditional option.[7]

Ingredient Quantity
Cassava Flour 1kg
Water 4L

Alum (optional) ~1 tsp

b) Printing Process: Apply the resist paste to the prepared fabric in the desired pattern and
allow it to dry completely.

c) Dyeing: Dye the fabric with Mordant Orange 6 using a standard dyeing procedure. The
mordant can be applied before, during, or after dyeing, depending on the desired shade and
fastness.[8]

d) After-treatment: After dyeing, the resist paste is removed by washing, revealing the undyed
pattern. A thorough wash in warm water is usually sufficient to remove a cassava-based resist.

[°]

After-treatment

Resist Paste Preparation Printing and Drying

Apply Resist Paste Dry Completely

Click to download full resolution via product page

Resist Printing Workflow
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Fastnhess Properties

Quantitative data on the fastness properties of Mordant Orange 6 specifically for printing
applications is not readily available in the reviewed literature. However, the following table
provides fastness ratings for Mordant Orange 6 when dyeing wool, which can serve as a
general indicator of its performance. It is crucial to conduct specific fastness tests on printed
samples to obtain accurate data for a particular application.

Fastness ISO Test Rating (on AATCC Test Rating (on
Reference
Property Method Wool) Method Wool)
Light
6 - 5-6 [1]

Fastness
Washing

_ 4-5 - 4-5 [1]
(Soaping)
Perspiration - 5 - 5 [1]
Ironing - 3 - 3 [1]
Alkali Milling - 4 - 4 [1]
Acid Milling - 2 - - [1]
Sea Water - 5 - 5 [1]

Rating Scale:

o Light Fastness: 1 (very poor) to 8 (excellent)

o Other Fastness Properties: 1 (very poor) to 5 (excellent)

Conclusion

Mordant Orange 6 holds promise for textile printing on protein fibers, offering a vibrant orange
shade. The provided protocols for direct, discharge, and resist printing serve as a foundational
guide for researchers and professionals. Due to the limited availability of specific data for
printing applications, it is strongly recommended that these protocols be optimized and that
comprehensive testing of color yield (K/S values) and fastness properties be conducted for

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1607250?utm_src=pdf-body
https://www.benchchem.com/product/b1607250?utm_src=pdf-body
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.kaliko.co/blogs/articles/printing-with-plant-dyes
https://www.benchchem.com/product/b1607250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

each specific textile substrate and printing method to ensure the desired performance and
quality are achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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